![molecular formula C11H9N3O3 B1627528 4-[(3-Nitropyridin-2-YL)amino]phenol CAS No. 78750-61-5](/img/structure/B1627528.png)
4-[(3-Nitropyridin-2-YL)amino]phenol
Cat. No. B1627528
M. Wt: 231.21 g/mol
InChI Key: JXFQQBURVUFYSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:19][N:20]([CH3:21])[CH:22]=[O:23].[Cl:1][c:2]1[n:3][cH:4][cH:5][cH:6][c:7]1[N+:8](=[O:9])[O-:10].[NH2:11][c:12]1[cH:13][cH:14][c:15]([OH:18])[cH:16][cH:17]1>>[c:2]1([NH:11][c:12]2[cH:13][cH:14][c:15]([OH:18])[cH:16][cH:17]2)[n:3][cH:4][cH:5][cH:6][c:7]1[N+:8](=[O:9])[O-:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1cccnc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccc(O)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=[N+]([O-])c1cccnc1Nc1ccc(O)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
